![molecular formula C38H74N2O4+2 B1202616 N,N,N',N'-tetramethyl-N,N'-bis(2-{[5-methyl-2-(propan-2-yl)cyclohexyl]oxy}-2-oxoethyl)decane-1,10-diaminium](/img/structure/B1202616.png)
N,N,N',N'-tetramethyl-N,N'-bis(2-{[5-methyl-2-(propan-2-yl)cyclohexyl]oxy}-2-oxoethyl)decane-1,10-diaminium
Overview
Description
Decamethoxine is a quaternary ammonium salt.
Scientific Research Applications
Synthesis Techniques and Chemical Properties : Research on similar compounds often focuses on their synthesis and characterization. For example, a study on a related compound, tetramethyl 1,1′-(2-[{4,5-bis(methoxycarbonyl)-1H-1,2,3-triazol-1-yl}methyl]-2-[(4-methylphenyl)sulfonamido]propane-1,3-diyl)bis(1H-1,2,3-triazole-4,5-dicarboxylate), discussed its preparation and chemical structure as determined by various analytical techniques (Fall et al., 2021). These kinds of studies are essential for understanding the fundamental properties of complex organic compounds, which is a crucial step towards their application in scientific research.
Potential Applications in Polymer Science : Complex organic compounds are often used in the synthesis and modification of polymers. For instance, a study involving N,N,N',N'-tetramethyl derivatives focused on the synthesis and characterization of new poly(ether imide)s. This research indicated the potential of such compounds in developing materials with specific desired properties like solubility and thermal stability (Liaw et al., 2002).
Role in Catalysis : Some tetramethyl derivatives have been studied for their role as catalysts in chemical reactions. For example, a study on N,N,N',N'-tetramethyl-N,N'-bis(sulfo)ethane-1,2- Diaminium Mesylate showcased its effectiveness as a catalyst in the synthesis of certain organic compounds (Irannejad-Gheshlaghchaei et al., 2020). Such studies suggest possible catalytic applications for N,N,N',N'-tetramethyl-N,N'-bis(2-{[5-methyl-2-(propan-2-yl)cyclohexyl]oxy}-2-oxoethyl)decane-1,10-diaminium in organic synthesis.
Applications in Coordination Chemistry and Materials Science : Research into similar compounds has also explored their potential in coordination chemistry and the creation of novel materials. For instance, studies on the synthesis of coordination polymers and their structural properties (Voitekhovich et al., 2020) can provide insights into how N,N,N',N'-tetramethyl derivatives might be used to create new materials with unique properties.
properties
Product Name |
N,N,N',N'-tetramethyl-N,N'-bis(2-{[5-methyl-2-(propan-2-yl)cyclohexyl]oxy}-2-oxoethyl)decane-1,10-diaminium |
|---|---|
Molecular Formula |
C38H74N2O4+2 |
Molecular Weight |
623 g/mol |
IUPAC Name |
10-[dimethyl-[2-(5-methyl-2-propan-2-ylcyclohexyl)oxy-2-oxoethyl]azaniumyl]decyl-dimethyl-[2-(5-methyl-2-propan-2-ylcyclohexyl)oxy-2-oxoethyl]azanium |
InChI |
InChI=1S/C38H74N2O4/c1-29(2)33-21-19-31(5)25-35(33)43-37(41)27-39(7,8)23-17-15-13-11-12-14-16-18-24-40(9,10)28-38(42)44-36-26-32(6)20-22-34(36)30(3)4/h29-36H,11-28H2,1-10H3/q+2 |
InChI Key |
ZADGGFKUEYIBJC-UHFFFAOYSA-N |
Canonical SMILES |
CC1CCC(C(C1)OC(=O)C[N+](C)(C)CCCCCCCCCC[N+](C)(C)CC(=O)OC2CC(CCC2C(C)C)C)C(C)C |
synonyms |
decamethoxin decamethoxine decasan dekametoksin Dekasan |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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